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Compound of Interest

Compound Name:
1-Bromo-4-

(methoxymethoxy)benzene

Cat. No.: B1279410 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
(methoxymethoxy)benzene

Introduction
1-Bromo-4-(methoxymethoxy)benzene, also known as 4-bromophenyl methoxymethyl ether,

is an organic compound with the chemical formula C₈H₉BrO₂[1]. It serves as a valuable

intermediate in organic synthesis, particularly in the development of pharmaceuticals and other

complex molecules. Its utility stems from the presence of a bromo group, which is amenable to

various cross-coupling reactions, and a methoxymethyl (MOM) ether, which acts as a stable

protecting group for the phenolic hydroxyl group. This guide provides a comprehensive

overview of its core physicochemical properties, detailed experimental protocols for their

determination, and visual workflows to illustrate key processes.

Physicochemical Properties
The fundamental physical and chemical characteristics of 1-Bromo-4-
(methoxymethoxy)benzene are summarized below. These properties are crucial for its

handling, reaction setup, and purification.
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Property Value Reference

Molecular Formula C₈H₉BrO₂ [1]

Molecular Weight 217.06 g/mol [1]

CAS Number 25458-45-1 [1]

Appearance Colorless liquid [2]

Melting Point 9-10 °C (lit.) [2]

Boiling Point 223 °C (lit.) [2]

Density 1.494 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D) 1.563-1.565 [2]

Solubility Immiscible in water [2]

Flash Point 94 °C [2]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental in chemical research.

The following sections detail standard laboratory protocols for measuring the key properties of

compounds like 1-Bromo-4-(methoxymethoxy)benzene.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a substance's purity[3]. The capillary method is a

common and precise technique for this measurement[4].

Methodology:

Sample Preparation: Ensure the sample is dry and, if solid, finely powdered. A small amount

of the solid is packed into a glass capillary tube (sealed at one end) to a height of 1-2 mm[5]

[6].

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb[5]. This assembly is then placed in a heating apparatus,
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such as a Thiele tube or a modern digital melting point apparatus. The heating medium is

typically a high-boiling point oil like paraffin or silicone oil[5].

Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point. Constant stirring of the heating bath is

essential to maintain a uniform temperature[5].

Observation and Recording: The melting point range is recorded from the temperature at

which the first drop of liquid appears to the temperature at which the entire sample becomes

a clear liquid[3]. A pure compound typically exhibits a sharp melting range of 0.5-1.0 °C.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid[7]. The

boiling point is defined as the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure[8].

Methodology:

Sample Preparation: A small amount (a few milliliters) of the liquid is placed in a small test

tube[8][9].

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid and the sealed end upwards[7][8][9].

Apparatus Setup: The test tube is securely attached to a thermometer. The assembly is then

immersed in a Thiele tube containing a heating oil, ensuring the sample is positioned near

the middle of the oil bath[7].

Heating: The side arm of the Thiele tube is heated gently[7][8]. As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation and Recording: Heating continues until a rapid and continuous stream of

bubbles emerges from the capillary tube[7][8]. At this point, the heat source is removed. The

liquid will begin to cool, and the bubbling will slow down. The boiling point is the temperature

at which the bubbling stops and the liquid is drawn back into the capillary tube[7][8].
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Solubility Determination
Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific

temperature[10]. A systematic approach is often used to characterize a compound's solubility in

various solvents.

Methodology:

Initial Solvent Test (Water): Place a small, measured amount of the compound (e.g., 25 mg)

into a test tube. Add a small volume of the solvent (e.g., 0.75 mL of water) in portions,

shaking vigorously after each addition[11]. Observe if the compound dissolves completely.

Miscibility and Further Testing: If the substance dissolves, its miscibility with other solvents

like diethyl ether can be tested to further classify it[11].

pH-Dependent Solubility: For compounds with acidic or basic functional groups, solubility is

tested in aqueous solutions of different pH, such as 5% HCl and 5% NaHCO₃[11]. This helps

determine if the compound is an organic base or a weak/strong organic acid. The solubility of

ionizable drugs is highly dependent on the pKa of the functional group and the pH of the

medium[12].

Temperature Control: Throughout the experiment, the temperature should be controlled and

recorded, as solubility is temperature-dependent[10][13]. For pharmaceutical applications,

solubility is often measured at 4°C and 37°C[12].

Visualizations: Workflows and Logical Relationships
Synthesis Workflow
The synthesis of 1-Bromo-4-(methoxymethoxy)benzene typically involves the protection of

the hydroxyl group of 4-bromophenol using chloromethyl methyl ether (MOM-Cl) in the

presence of a base. This workflow illustrates the key steps.
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Caption: General experimental workflow for the synthesis of 1-Bromo-4-
(methoxymethoxy)benzene.

Melting Point Determination Workflow
This diagram outlines the sequential steps involved in determining the melting point of a solid

compound using the capillary method.
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Caption: Step-by-step workflow for melting point determination via the capillary method.

Solubility Test Logic
This diagram illustrates the decision-making process for classifying an unknown organic

compound based on its solubility in different solvents.
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Caption: Logical decision tree for the classification of organic compounds by solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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